N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-2,5-dimethoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-2,5-dimethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C23H29N5O4S and its molecular weight is 471.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Synthesis and Molecular Docking Studies
Research has explored the synthesis of novel heterocyclic compounds containing the sulfonamide moiety, which are designed to act as Cyclooxygenase (COX-2) inhibitors. These compounds have been subjected to virtual screening and molecular docking studies, indicating some could be suitable inhibitors with further modifications (Hassan, 2014).
Structure-Activity Relationship Studies
Further investigations have delved into the structure-activity relationships of sulfonamide analogs, particularly focusing on modifications to improve pharmacological properties for cancer therapeutic development. This includes the identification of structural motifs critical for enhancing inhibitory effects on the HIF-1 pathway, a target for anticancer therapy (Mun et al., 2012).
Synthesis and Evaluation of Anticancer Agents
The synthesis of novel pyrazolopyrimidines derivatives has shown potential as anticancer and anti-5-lipoxygenase agents, highlighting the role of sulfonamide-containing compounds in the development of treatments for cancer and inflammation-related disorders (Rahmouni et al., 2016).
Antibacterial Agents
Research on synthetic N-alkyl/aralkyl-4-methyl-N-(naphthalen-1-yl)benzenesulfonamides has demonstrated potent antibacterial activity, offering insights into the development of new antibiotics or antimicrobial agents (Abbasi et al., 2015).
Molecular Docking and Enzyme Inhibition
Studies have synthesized Schiff bases of sulfa drugs, evaluating their effects on various enzyme activities and employing molecular docking to understand interactions with enzymes. This research contributes to the identification of compounds with potential therapeutic applications, including enzyme inhibition (Alyar et al., 2019).
Properties
IUPAC Name |
N-[4-[[4-(diethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]-2,5-dimethoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N5O4S/c1-6-28(7-2)22-14-16(3)24-23(26-22)25-17-8-10-18(11-9-17)27-33(29,30)21-15-19(31-4)12-13-20(21)32-5/h8-15,27H,6-7H2,1-5H3,(H,24,25,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKTNBBPPKBXVTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NC(=NC(=C1)C)NC2=CC=C(C=C2)NS(=O)(=O)C3=C(C=CC(=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.